2'-Bromospiro[cyclohexane-1,9'-fluorene]

Specification

• CAS No.: 797056-48-5
• Molecular Formula: C18H17B
• Molecular Weight: 313.2 g/mol
• IUPAC Name: 2'-bromospiro[cyclohexane-1,9'-fluorene]
• Standard InChI: InChI=1S/C18H17Br/c19-13-8-9-15-14-6-2-3-7-16(14)18(17(15)12-13)10-4-1-5-11-18/h2-3,6-9,12H,1,4-5,10-11H2
• Standard InChI Key: JLBXMPBCAYRQSZ-UHFFFAOYSA-N
• SMILES: C1CCC2(CC1)C3=CC=CC=C3C4=C2C=C(C=C4)Br
• Canonical SMILES: C1CCC2(CC1)C3=CC=CC=C3C4=C2C=C(C=C4)Br

Introduction

Chemical Identity and Structural Characteristics

Molecular Identity and Nomenclature

2'-Bromospiro[cyclohexane-1,9'-fluorene] is identified by the CAS registry number 797056-48-5. The compound belongs to the family of spiro compounds, which are characterized by two ring systems joined at a single carbon atom (the spiro atom). In this particular molecule, a cyclohexane ring and a fluorene system are connected through a spiro junction. Additional identifiers include the PubChem CID 57884590 and various catalog designations from commercial suppliers such as W166399 (AChemBlock) and R751600 (RR Scientific).

Structural Features and Configuration

The compound features a distinctive molecular architecture where a cyclohexane ring is connected to position 9 of the fluorene system via a spiro linkage. The bromine substituent is positioned at the 2' position of the fluorene moiety, which contributes to the compound's reactivity profile and its utility in various chemical transformations. The unique three-dimensional arrangement of the molecule results from the tetrahedral geometry of the spiro carbon atom, creating a rigid molecular framework with specific spatial orientation of the two ring systems.

Table 1: Chemical Identifiers and Structural Information of 2'-Bromospiro[cyclohexane-1,9'-fluorene]

Parameter	Value
IUPAC Name	2'-bromospiro[cyclohexane-1,9'-fluorene]
CAS Number	797056-48-5
Molecular Formula	C₁₈H₁₇Br
Molecular Weight	313.2 g/mol
PubChem CID	57884590
SMILES Notation	BrC1=CC(C23CCCCC2)=C(C4=C3C=CC=C4)C=C1
InChI	InChI=1S/C18H17Br/c19-13-8-9-15-14-6-2-3-7-16(14)18(17(15)12-13)10-4-1-5-11-18/h2-3,6-9,12H,1,4-5,10-11H2

Physicochemical Properties

Spectroscopic and Analytical Properties

The structural features of 2'-Bromospiro[cyclohexane-1,9'-fluorene] make it amenable to characterization through various spectroscopic techniques. The aromatic fluorene system provides characteristic signals in nuclear magnetic resonance (NMR) spectroscopy, while the bromine substituent introduces distinctive isotope patterns in mass spectrometry. These analytical properties are valuable for confirming the compound's identity and purity in research and commercial contexts.

Synthesis and Preparation Methods

Purification and Characterization

After synthesis, 2'-Bromospiro[cyclohexane-1,9'-fluorene] typically requires purification through methods such as column chromatography to achieve the high purity levels (95-98%) reported by commercial suppliers. Quality control and characterization of the final product commonly involve spectroscopic techniques, including NMR spectroscopy, mass spectrometry, and elemental analysis to confirm the compound's identity and purity.

Applications in Chemical Research

Organic Synthesis Applications

Supplier	Catalog/Product ID	Available Quantities	Purity
AChemBlock	W166399	Not specified	95%
RR Scientific	R751600	250mg to 100g	98%
CymitQuimica	10-F828021	5g, 10g, 25g	Not specified

Future Research Directions

Extending Synthetic Applications

Future research on 2'-Bromospiro[cyclohexane-1,9'-fluorene] may focus on expanding its utility in synthetic chemistry through the development of novel transformation methodologies. The bromine substituent provides an opportunity for further functionalization, potentially leading to libraries of derivatives with diverse properties and applications. Advanced cross-coupling strategies and other modern synthetic approaches could significantly enhance the compound's value in chemical research.

Exploring Structure-Property Relationships

Investigating the relationship between the structural features of 2'-Bromospiro[cyclohexane-1,9'-fluorene] and its physical, electronic, and potential biological properties represents an important research direction. Computational studies, crystallographic analyses, and systematic structure-activity relationship investigations could provide valuable insights into how modifications of this scaffold influence its properties and functional applications.

Developing Novel Materials

The rigid spiro structure of 2'-Bromospiro[cyclohexane-1,9'-fluorene] makes it a promising candidate for the development of advanced materials with specific optical, electronic, or mechanical properties. Research exploring its incorporation into polymers, supramolecular assemblies, and functional materials could lead to innovations in areas such as organic electronics, photonics, and sensors.